2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone

• Molecular Formula: C15H18FN5OS
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]sulfanyl]-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C15H18FN5OS/c1-3-17-13-19-14(18-4-2)21-15(20-13)23-9-12(22)10-5-7-11(16)8-6-10/h5-8H,3-4,9H2,1-2H3,(H2,17,18,19,20,21)
• InChI Key: PFAWMODPQXCXQF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)SCC(=O)C2=CC=C(C=C2)F)NCC

Description

2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone is a complex organic compound with a unique structure that combines a triazine ring with a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone typically involves multiple steps. One common method starts with the preparation of 4,6-bis(ethylamino)-1,3,5-triazine, which is then reacted with a thiol compound to introduce the thio group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated systems and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can alter the oxidation state of the sulfur atom.

Reduction: This reaction can reduce the compound to simpler forms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce different functional groups .

Scientific Research Applications

2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or disrupt cellular processes .

Comparison with Similar Compounds

Similar Compounds

2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-methoxyphenyl)ethanone: Similar structure but with a methoxy group instead of a fluorophenyl group.

2-chloro-4,6-bis(ethylamino)-1,3,5-triazine: Similar triazine core but with a chloro group instead of the thio and fluorophenyl groups.

Uniqueness

The uniqueness of 2-{[4,6-Bis(ethylamino)-1,3,5-triazin-2-yl]thio}-1-(4-fluorophenyl)ethanone lies in its combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for various applications and distinguishes it from other similar compounds .